Cas no 2229243-85-8 (2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine
• CAS No: 2229243-85-8
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6183453
• PubChem ID: 165649699
• Update Time: 2025-06-14

2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine
• 2229243-85-8
• 2-[1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutyl]ethan-1-amine
• EN300-1760599

• Inchi： 1S/C15H21NO/c1-11-9-12-10-13(3-4-14(12)17-11)15(7-8-16)5-2-6-15/h3-4,10-11H,2,5-9,16H2,1H3
• InChI Key： UAMCAKMCMBPVBG-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)C1(CCN)CCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine

Research Brief on 2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine (CAS: 2229243-85-8)

The compound 2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine (CAS: 2229243-85-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's structural novelty, featuring a cyclobutyl ring fused with a 2,3-dihydrobenzofuran moiety, which presents interesting challenges and opportunities for synthetic chemistry. The CAS number 2229243-85-8 serves as a unique identifier for this specific stereoisomer, which has shown distinct biological activities compared to its structural analogs. Several research groups have developed innovative synthetic routes to this compound, with particular emphasis on stereocontrol at the cyclobutyl and amine positions.

Pharmacological investigations have revealed that 2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine exhibits selective activity against certain neurotransmitter systems. Preliminary in vitro studies demonstrate its potential as a modulator of serotonin receptors, with particular affinity for the 5-HT_2A and 5-HT_2C subtypes. This receptor profile suggests possible applications in central nervous system disorders, though detailed mechanism-of-action studies are still ongoing.

Structure-activity relationship (SAR) studies published in the past year have systematically explored modifications to the core structure. These investigations have identified the 2-methyl group on the dihydrobenzofuran ring and the primary amine functionality as critical for maintaining biological activity. The cyclobutyl spacer appears to provide optimal distance and rigidity between the aromatic system and the amine pharmacophore, as evidenced by comparative studies with cyclopropyl and cyclopentyl analogs.

Recent patent filings indicate growing commercial interest in this compound and its derivatives, particularly for potential applications in neuropsychiatric conditions. The compound's favorable physicochemical properties, including moderate lipophilicity (clogP ~2.5) and good metabolic stability in human liver microsome assays, contribute to its promise as a drug discovery lead. However, comprehensive ADME/Tox profiling remains to be completed.

Current research challenges include optimizing the synthetic route for scale-up and further characterizing the compound's selectivity profile across related biological targets. Several academic and industrial research groups are actively pursuing these directions, with new findings expected to be published in the coming months. The compound's unique scaffold also serves as an interesting case study in the design of conformationally restricted bioactive molecules.

This brief highlights the need for continued investigation into 2-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclobutylethan-1-amine, particularly regarding its in vivo efficacy and safety profiles. The compound represents an important addition to the medicinal chemist's toolbox for exploring structure-activity relationships in neuromodulatory agents, and future research may reveal additional therapeutic applications beyond its current scope.